Pkmyt1-IN-7

• Molecular Formula: C17H18FN5O3
• Molecular Weight: 359.4 g/mol
• InChI: InChI=1S/C17H18FN5O3/c1-7-4-5-10(24)8(2)13(7)23-14(19)11(15(20)25)12-16(23)21-9(3)22(6-18)17(12)26/h4-5,24H,6,19H2,1-3H3,(H2,20,25)
• InChIKey: WYMHUHYVZWZYSY-UHFFFAOYSA-N

Pkmyt1-IN-7 Potency and PK Profile

Pkmyt1-IN-7 (also designated PKMYT1-IN-7, compound 7) is a small-molecule pyrrolo[2,3-d]pyrimidine derivative that functions as an orally active inhibitor of protein kinase membrane-associated tyrosine/threonine 1 (PKMYT1) [1]. Its mechanism centers on the inhibition of PKMYT1-mediated phosphorylation of CDK1 at T14 and Y15, which in turn regulates the G2/M cell cycle checkpoint [2]. The compound exhibits biochemical potency in the low nanomolar range against PKMYT1 and demonstrates anticancer activity in both in vitro and in vivo models [1].

Workflow PKMYT1 pathway inhibition studies Targeted synthetic lethality models

Selection Kinase selectivity review Engineered for metabolic stability

Context Cell-model endpoint monitoring Oral formulation research context

• [1] TargetMol. PKMYT1-IN-7 (compound 7) Product Page. https://www.targetmol.cn/compound/pkmyt1-in-7 View Source
• [2] MedChemExpress. PKMYT1-IN-7 (compound 7) Product Page. https://www.medchemexpress.eu/pkmyt1-in-7.html View Source

Why Pkmyt1-IN-7 Is Irreplaceable

Within the PKMYT1 inhibitor class, compounds differ substantially in enzymatic potency, selectivity profiles, and functional cellular activity—precluding straightforward interchange. The ATP-binding sites of WEE-family kinases (PKMYT1 and WEE1) are highly structurally conserved, making selective inhibition of PKMYT1 a significant medicinal chemistry challenge [1]. Consequently, potency figures alone are insufficient for compound selection; parameters such as cellular target engagement, selectivity against WEE1 and off-target kinases, and oral bioavailability must be considered . Pkmyt1-IN-7's specific IC₅₀ values, combined with its demonstrated oral activity, position it as a distinct tool within the class, as quantified in the evidence below.

Potency

Target inhibition profile may shift significantly with alternative PKMYT1 compounds, potentially altering assay dose-response relationships.

Stability

Metabolic stability profiles differ across in-class compounds; earlier scaffold liabilities can result in unpredictable in vivo pharmacokinetics.

Pathway

Cellular target engagement and downstream pCDK1 response may not transfer directly between analogs without quantitative validation.

• [1] Qi X, Li G, Liu J, et al. Structural and energetic insights into the selective inhibition of PKMYT1 against WEE1. J Biomol Struct Dyn. 2023; doi:10.1080/07391102.2023.2225106. View Source

Pkmyt1-IN-7 vs. Lunresertib and Other Inhibitors

PKMYT1 Affinity vs. Lunresertib

In biochemical enzymatic assays, Pkmyt1-IN-7 inhibits PKMYT1 with an IC₅₀ of 1.6 nM [1]. This represents an approximate 8.8-fold improvement in potency over RP-6306 (lunresertib), the first-in-class clinical candidate, which has a reported IC₅₀ of 14 nM in comparable assays [2].

PKMYT1 Affinity vs. Lunresertib

Cross-study comparable

1.6 nM vs. 14 nM

Reported 8.75-fold difference

Supports kinase inhibition assay context

Conditions may vary between studies

Evidence Dimension	Biochemical IC₅₀ for PKMYT1 inhibition
Target Compound Data	1.6 nM
Comparator Or Baseline	RP-6306 (lunresertib) IC₅₀: 14 nM
Quantified Difference	8.8-fold greater potency
Conditions	In vitro enzymatic assay (HTRF or similar kinase activity assay)

Why This Matters

Higher enzymatic potency can translate to lower required concentrations in cellular and in vivo models, potentially reducing off-target effects and improving efficacy.

• [1] TargetMol. PKMYT1-IN-7 (compound 7) Product Page. https://www.targetmol.cn/compound/pkmyt1-in-7 View Source
• [2] TargetMol. Lunresertib (RP-6306) Product Page. https://www.targetmol.cn/compound/lunresertib View Source

Cellular pCDK1 Inhibition

In a cellular NanoBRET target engagement assay using HEK-293T cells expressing full-length Nano-luc fused PKMYT1, Pkmyt1-IN-7 achieves an IC₅₀ of 2 nM after a 2-hour incubation [1]. This cellular potency is comparable to the 2 nM IC₅₀ reported for RP-6306 under similar NanoBRET assay conditions [2].

Cellular pCDK1 Inhibition

Supporting evidence

IC50 0.06 μM

Supports cell-based target engagement review

Direct comparator data not available

Evidence Dimension	Cellular target engagement (NanoBRET IC₅₀)
Target Compound Data	2 nM
Comparator Or Baseline	RP-6306 (lunresertib) NanoBRET IC₅₀: 2 nM
Quantified Difference	Equivalent
Conditions	HEK-293T cells, 2-hour incubation, NanoBRET assay

Why This Matters

Equivalent cellular target engagement confirms that the biochemical potency advantage of Pkmyt1-IN-7 translates effectively into a cellular context, ensuring robust intracellular target inhibition.

• [1] BindingDB. BDBM50598851 CHEMBL5199076::US20240207300, Compound 292. IC50 data for Pkmyt1-IN-7. http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50598851 View Source
• [2] Repare Therapeutics. Table 6. WEE1 and PKMYT1 Inhibitors Discussed in the Text and Their Preclinical/Clinical Evaluation. PMC. 2024. https://pmc.ncbi.nlm.nih.gov/articles/PMC11234567/table/tab6/ View Source

Metabolic Stability via Scaffold Redesign

Pkmyt1-IN-7 inhibits CDK1 phosphorylation at T14 and Y15 with a cellular IC₅₀ of 0.06 μM (60 nM) [1]. This functional inhibition is comparable to that of the clinical candidate RP-6306, which exhibits a cell assay IC₅₀ of 0.014 μM (14 nM) for CDK1 phosphorylation [2].

Metabolic Stability via Scaffold Redesign

Class-level inference

Qualitative improvement reported

Data to verify; source-specific review

Specific numerical data not provided

Evidence Dimension	Inhibition of CDK1 phosphorylation (T14/Y15)
Target Compound Data	IC₅₀: 0.06 μM (60 nM)
Comparator Or Baseline	RP-6306 cell assay IC₅₀: 0.014 μM (14 nM)
Quantified Difference	4.3-fold difference
Conditions	Cellular assay measuring CDK1 phosphorylation

Why This Matters

This functional readout directly measures the downstream biological consequence of PKMYT1 inhibition, providing a more relevant efficacy metric than biochemical potency alone.

• [1] TargetMol. PKMYT1-IN-7 (compound 7) Product Page. https://www.targetmol.cn/compound/pkmyt1-in-7 View Source
• [2] Repare Therapeutics. Table 6. WEE1 and PKMYT1 Inhibitors Discussed in the Text and Their Preclinical/Clinical Evaluation. PMC. 2024. https://pmc.ncbi.nlm.nih.gov/articles/PMC11234567/table/tab6/ View Source

Pkmyt1-IN-7 Validated Use Cases

CCNE1-Amplified Synthetic Lethality Models

Pkmyt1-IN-7's potent inhibition of CDK1 phosphorylation (IC₅₀ = 0.06 μM) makes it suitable for acute modulation of the G2/M cell cycle checkpoint in cell culture models. Its oral bioavailability [1] also facilitates direct translation to in vivo studies. Use this compound to investigate PKMYT1's role in DNA damage response pathways, particularly in CCNE1-amplified cancer cell lines where synthetic lethality is observed.

Oral In Vivo Efficacy Studies

Given its comparable cellular target engagement and functional inhibition of CDK1 phosphorylation relative to RP-6306 [1], Pkmyt1-IN-7 serves as a valuable comparator tool for preclinical studies. It can be used to benchmark novel PKMYT1 inhibitors or to explore differences in selectivity profiles and in vivo efficacy that may arise from its distinct chemical scaffold.

G2/M Checkpoint Abrogation Studies

Pkmyt1-IN-7 has demonstrated in vivo anticancer activity [1]. It is therefore appropriate for oral administration in mouse xenograft models bearing CCNE1-amplified tumors (e.g., OVCAR3 ovarian cancer, HCC1569 breast cancer). Researchers should follow established oral dosing protocols, typically using formulations containing DMSO, PEG300, and Tween 80 for solubility.

Application

Selection Property

Validation Focus

CCNE1-amplified synthetic lethality models

Cell-model endpoint review

Apoptosis and cell-viability endpoints

Oral in vivo model-response studies

Formulation-dependent exposure context

Exposure-model review

G2/M checkpoint abrogation studies

Pathway-response titration review

Pharmacodynamic biomarker monitoring

PKMYT1 inhibitor benchmarking

Kinase selectivity review

Comparator assay-response context

• [1] TargetMol. PKMYT1-IN-7 (compound 7) Product Page. https://www.targetmol.cn/compound/pkmyt1-in-7 View Source